Cas no 6890-93-3 (3-Hydroxyl-retinol)

• Product Name: 3-Hydroxyl-retinol
• CAS No: 6890-93-3
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 509326
• PubChem ID: 6505649
• Update Time: 2025-04-19

3-Hydroxyl-retinol Chemical and Physical Properties

Names and Identifiers

• Retin-3,15-diol
• 4-[(1E,3E,5E,7E)-9-hydroxy-3,7-dimethylnona-1,3,5,7-tetraenyl]-3,5,5-trimethylcyclohex-3-en-1-ol
• all-trans 3-Hydroxyretinol
• RAC ALL-TRANS 3-HYDROXYRETINOL
• 3-Hydroxyretinol
• Retinol,3-hydroxy
• 6890-93-3
• hydroxyretinol
• UNII-065F06X5YW
• 4-((1E,3E,5E,7E)-9-Hydroxy-3,7-dimethylnona-1,3,5,7-tetraen-1-yl)-3,5,5-trimethylcyclohex-3-enol
• Retinol, 3-hydroxy-
• SCHEMBL1040820
• DTXSID901316912
• 065F06X5YW
• 3-Hydroxyl-retinol
• CHEBI:156530
• RETINOL, 3-HYDROXY-, ALL-TRANS-
• all-trans-3-hydroxyretinol
• 3-hydroxy-all-trans-retinol
• vitamin a3

• Inchi： 1S/C20H30O2/c1-15(7-6-8-16(2)11-12-21)9-10-19-17(3)13-18(22)14-20(19,4)5/h6-11,18,21-22H,12-14H2,1-5H3/b8-6+,10-9+,15-7+,16-11+
• InChI Key： OBODKGDXEIUEIH-DAWLFQHYSA-N
• SMILES： OC1CC(C)=C(/C=C/C(=C/C=C/C(=C/CO)/C)/C)C(C)(C)C1

Computed Properties

• Exact Mass: 302.22500
• Monoisotopic Mass: 302.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 461.4±33.0 °C at 760 mmHg
• Flash Point: 205.7±20.0 °C
• PSA: 40.46000
• LogP: 4.48110
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

3-Hydroxyl-retinol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids